2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2,5-Dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide is a benzenesulfonamide derivative characterized by a sulfonamide backbone substituted with two chlorine atoms at the 2- and 5-positions of the benzene ring. The para-aminophenyl group is further functionalized with a 1H-tetrazole moiety. This compound’s structure combines sulfonamide pharmacophores with a tetrazole ring, a bioisostere for carboxylic acids, which enhances metabolic stability and binding affinity in biological systems.
Properties
Molecular Formula |
C13H9Cl2N5O2S |
|---|---|
Molecular Weight |
370.2 g/mol |
IUPAC Name |
2,5-dichloro-N-[4-(tetrazol-1-yl)phenyl]benzenesulfonamide |
InChI |
InChI=1S/C13H9Cl2N5O2S/c14-9-1-6-12(15)13(7-9)23(21,22)17-10-2-4-11(5-3-10)20-8-16-18-19-20/h1-8,17H |
InChI Key |
ALVVRSPSGKGHGF-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)N3C=NN=N3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide typically involves the formation of the tetrazole ring followed by the introduction of the sulfonamide group. One common method involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with 4-(1H-tetrazol-1-yl)aniline under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or acetonitrile, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction .
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally
Biological Activity
2,5-Dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.
Chemical Structure and Properties
The chemical structure of 2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide can be represented as follows:
This compound features a sulfonamide group , which is known for its diverse biological activities, including antibacterial and antitumor effects.
Antimicrobial Activity
The compound's sulfonamide moiety is associated with antimicrobial properties. A study on various tetrazole derivatives showed that compounds similar to 2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide exhibited moderate antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli . The introduction of electron-withdrawing groups like chlorine enhances the antimicrobial efficacy of sulfonamides.
Case Studies
- Anticancer Activity : In vitro studies have shown that related tetrazole compounds can inhibit cancer cell proliferation. For instance, certain derivatives were effective against colon carcinoma cell lines, demonstrating the potential for further exploration of 2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide in cancer therapy .
- Neuroprotective Effects : Some tetrazole derivatives have been noted for their neuroprotective properties, potentially beneficial in neurodegenerative diseases. This suggests that 2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide may warrant investigation for similar effects.
Data Tables
Comparison with Similar Compounds
Structural and Physicochemical Properties
The closest analog identified is 4-[[4-[bis(2-hydroxyethyl)amino]phenyl]azo]-2,5-dichloro-N-(2-chloroethyl)benzenesulfonamide (CAS 70865-32-6, ), which shares the dichlorobenzenesulfonamide core but differs in substituents. Key structural and property comparisons are summarized below:
Analysis :
- Tetrazole vs. Azo Groups : The tetrazole group in the target compound introduces higher polarity compared to the azo group in CAS 70865-32-6, likely reducing LogP and improving aqueous solubility. Tetrazoles also mimic carboxylates in hydrogen bonding, enhancing receptor interactions in medicinal chemistry .
- Chloroethyl vs.
Analytical Methods
Reverse-Phase HPLC :
- CAS 70865-32-6 : Separated using a Newcrom R1 column with mobile phases containing acetonitrile, water, and phosphoric acid (replaced with formic acid for MS compatibility) . Retention behavior is influenced by its LogP (2.91) and hydroxyethyl/azo substituents.
- Target Compound : Expected to exhibit shorter retention times due to the polar tetrazole group. A modified mobile phase (e.g., higher aqueous content) may optimize separation.
Structural Characterization :
Cytotoxicity Screening :
- The SRB (sulforhodamine B) assay () is widely used for anticancer drug screening.
- Hypothetical Activity : The tetrazole moiety may enhance binding to zinc-containing enzymes (e.g., carbonic anhydrase), differentiating it from CAS 70865-32-6, which lacks metal-chelating groups.
Therapeutic Potential:
- CAS 70865-32-6 : Likely explored for dye or alkylating applications due to its azo and chloroethyl groups.
- Target Compound : More suited for targeting metalloenzymes or receptors where tetrazole bioisosterism is advantageous (e.g., antihypertensive or anti-inflammatory agents).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
